Ethyl 6-(2-benzimidazolylthio)caproate

• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol
• IUPAC Name: ethyl 6-(1H-benzimidazol-2-ylsulfanyl)hexanoate
• InChI: InChI=1S/C15H20N2O2S/c1-2-19-14(18)10-4-3-7-11-20-15-16-12-8-5-6-9-13(12)17-15/h5-6,8-9H,2-4,7,10-11H2,1H3,(H,16,17)
• InChI Key: JCOPEZATMVEGSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCSC1=NC2=CC=CC=C2N1

Description

Ethyl 6-(2-benzimidazolylthio)caproate is a useful research compound. Its molecular formula is C15H20N2O2S and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Mercaptobenzimidazole (6.3 g) and 6-bromocaproic acid (7.8 g) were dissolved in ethanol (35 ml), and the solution ws heated under reflux for 12 hours. After cooling, the reaction was added with water, and the mixture was adjusted to pH 8 with aqueous sodium carbonate. The deposited crystals were collected by filtration, and dried to obtain 11.2 g of the title compound.